Tert-butyl 4-[amino(phenyl)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[amino(phenyl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O2/c1-17(2,3)21-16(20)19-11-9-14(10-12-19)15(18)13-7-5-4-6-8-13/h4-8,14-15H,9-12,18H2,1-3H3
• InChI Key: WTARUKRBKMNNAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(C2=CC=CC=C2)N
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

Tert-butyl 4-[amino(phenyl)methyl]piperidine-1-carboxylate is a 4-aryl piperidine. It is useful as a semi-flexible linker in PROTAC development for targeted protein degradation. Incorporation of rigidity into the linker region of bifunctional protein degraders may impact the 3D orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties.

Synthesis Analysis

This compound is one of the precursors that can be used for the manufacture of fentanyl and its analogues. Traffickers have adapted their approach to use alternative precursor chemicals for fentanyl manufacture.

Molecular Structure Analysis

The empirical formula of Tert-butyl 4-[amino(phenyl)methyl]piperidine-1-carboxylate is C17H26N2O2. Its molecular weight is 290.40.

Chemical Reactions Analysis

This compound is used as a semi-flexible linker in PROTAC development for targeted protein degradation. The incorporation of rigidity into the linker region of bifunctional protein degraders may impact the 3D orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties.

Physical And Chemical Properties Analysis

The compound is a powder. It is suitable for use as a linker in reactions, and it contains a Boc amine functional group. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Organic Synthesis Intermediate

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Pharmaceutical Intermediate

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Impurity in Niraparib

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PROTAC Development

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Mechanism of Action

The compound is used in PROTAC development for targeted protein degradation. PROTACs work by recruiting an E3 ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of the target protein.

Safety and Hazards

The compound is classified as a Combustible Solid. It has a WGK of 3. The flash point is not applicable. It is also one of the precursors that can be used for the manufacture of fentanyl and its analogues, which are potent synthetic opioids.

Future Directions

The compound is a precursor that can be used for the manufacture of fentanyl and its analogues. As such, it is now under international control, which gives governments the necessary legal base to seize illicit shipments of these chemicals. This also allows governments to take stronger measures to prevent their diversion from licit industry and collaborate more closely across international borders.